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Compound of Interest

Compound Name: Cajanol

Cat. No.: B190714

Cajanol is a significant isoflavanone, a class of flavonoids, primarily recognized for its
presence in the pigeon pea plant (Cajanus cajan). This document provides a comprehensive
overview of its chemical structure, physicochemical properties, biological activities, and
relevant experimental protocols, tailored for researchers, scientists, and professionals in drug
development.

Chemical Structure and Identification

Cajanol is structurally classified as a 7-O-methylated isoflavonoid.[1] Its core is a 3-
phenylchromen-4-one backbone. The formal chemical name for Cajanol is 5-hydroxy-3-(4-
hydroxy-2-methoxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one.[2]
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Identifier Value

5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-

IUPAC Name )
methoxy-2,3-dihydrochromen-4-one[2]
Chemical Formula C17H1606[2]
COC1=CC(=C2C(=C1)0OCC(C2=0)C3=C(C=C(
SMILES

C=C3)0)0C)0[2]

InChl=1S/C17H1606/c1-21-10-6-13(19)16-
InChl 15(7-10)23-8-12(17(16)20)11-4-3-9(18)5-
14(11)22-2/h3-7,12,18-19H,8H2,1-2H3[2]

InChlKey RYYWWFXWFMYKJIM-UHFFFAOYSA-N[2]

CAS Number 61020-70-0[2]

Physicochemical Properties

Cajanol is typically isolated as a powder.[3] Its molecular and physical characteristics are
summarized in the table below.

Property Value

Molecular Weight 316.31 g/mol [3][4]

Monoisotopic Mass 316.094688244 Da[1]

Physical Form Powder|[3]

Purity Min. 95% (as commercially available)[3]
Storage Conditions 2°C - 8°C, in a well-closed container[4]

Biological Activities and Therapeutic Potential

Cajanol has been the subject of extensive research due to its diverse pharmacological
activities. It is primarily isolated from the roots of Cajanus cajan, where it functions as a
phytoalexin.[5] Its applications are mainly in phytochemical research and as a lead compound
in drug discovery.[4]
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3.1. Anticancer Activity Cajanol exhibits significant cytotoxic effects against various cancer cell
lines.

e Breast Cancer: It inhibits the growth of MCF-7 human breast cancer cells in a time- and
dose-dependent manner.[5][6] The ICso values have been reported as 83.42 uM (24h), 58.32
UM (48h), and 54.05 uM (72h).[6] The mechanism involves cell cycle arrest at the G2/M
phase and the induction of apoptosis through a ROS-mediated mitochondrial pathway.[7][8]

e Ovarian Cancer: Cajanol has been shown to have anti-tumor activity and can play a role in
reversing paclitaxel resistance in A2780/Taxol ovarian cancer cells.[9]

o Prostate Cancer: In human prostate cancer cells (PC-3), Cajanol acts as a phytoestrogen,
interfering with the estrogen receptor a (ERa)-associated PI3K pathway, leading to cell cycle
arrest and apoptosis.[10]

3.2. Antioxidant and Anti-inflammatory Properties Cajanol demonstrates notable antioxidant
and anti-inflammatory activities by scavenging free radicals and modulating signaling pathways
involved in cellular stress responses.[3][4]

3.3. Other Activities Research has also highlighted its antiplasmodial, antibacterial, and
antifungal properties.[9][11]

Experimental Protocols

4.1. Extraction of Cajanol from Cajanus cajan Roots A common method for extracting Cajanol
from its natural source involves solvent extraction.[9]

o Preparation: The roots of Cajanus cajan are collected, washed, dried, and crushed into a
powder.

e Maceration: The crushed root material is impregnated with an 80:20 (v/v) solution of ethanol
and water.

o Extraction: The mixture is left to stand for 24 hours with a solid-to-liquid ratio of 1:10. This
process is repeated three times to maximize the yield.
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 Purification: The resulting extract is then subjected to further purification steps, typically
involving various chromatographic techniques to isolate Cajanol.[3][4]

4.2. Quantitative Analysis by HPLC High-Performance Liquid Chromatography (HPLC) is
utilized for the determination and quantification of Cajanol in extracts.[12]

e System: An Agilent 1200 reversed-phase HPLC system equipped with a Diode Array
Detector is a suitable instrument.[12]

e Column: Areversed-phase C18 column is typically used.

» Mobile Phase: A gradient of solvents such as acetonitrile and water (often with a small
percentage of acid like formic acid) is employed.

o Detection: The eluent is monitored at a specific wavelength (e.g., determined by the UV-Vis
spectrum of a pure Cajanol standard) to detect and quantify the compound.

Signaling Pathways

5.1. Apoptosis Induction in Breast Cancer Cells Cajanol induces apoptosis in MCF-7 breast
cancer cells via a well-defined intrinsic pathway mediated by reactive oxygen species (ROS).
The generation of ROS leads to a cascade of events within the mitochondria.[6][7]
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Caption: Cajanol-induced apoptosis pathway in breast cancer cells.

This pathway highlights key molecular events, including the upregulation of the pro-apoptotic
protein Bax and downregulation of the anti-apoptotic protein Bcl-2. This imbalance disrupts the
mitochondrial membrane, leading to the release of cytochrome c, which subsequently activates
the caspase cascade (caspase-9 and caspase-3), culminating in PARP cleavage and
programmed cell death.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Properties of Cajanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190714#what-is-the-chemical-structure-of-cajanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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